molecular formula C18H25N3O5S2 B2458819 1-((4-ethoxy-3-methylphenyl)sulfonyl)-4-((1-methyl-1H-imidazol-2-yl)sulfonyl)piperidine CAS No. 2034260-71-2

1-((4-ethoxy-3-methylphenyl)sulfonyl)-4-((1-methyl-1H-imidazol-2-yl)sulfonyl)piperidine

Cat. No.: B2458819
CAS No.: 2034260-71-2
M. Wt: 427.53
InChI Key: WFJVINVCFBIWIM-UHFFFAOYSA-N
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Description

1-((4-ethoxy-3-methylphenyl)sulfonyl)-4-((1-methyl-1H-imidazol-2-yl)sulfonyl)piperidine is a useful research compound. Its molecular formula is C18H25N3O5S2 and its molecular weight is 427.53. The purity is usually 95%.
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Scientific Research Applications

Coordination Chemistry and Complex Formation

Compounds with structural similarities to "1-((4-ethoxy-3-methylphenyl)sulfonyl)-4-((1-methyl-1H-imidazol-2-yl)sulfonyl)piperidine" have been utilized in the synthesis of coordination compounds. Bermejo et al. (2000) synthesized different compounds by reacting 2-pyridinecarboxaldehyde with N-tosyl-1,2-diaminobenzene, leading to the formation of complexes upon interaction with nickel centers. These complexes were characterized by elemental analysis, IR spectroscopy, magnetic measurements, and X-ray diffraction studies (Bermejo et al., 2000).

Anticancer Potential

Research by Rehman et al. (2018) on piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids, which share functional group similarities with the compound , evaluated their anticancer potential. These compounds demonstrated promising anticancer activities, indicating the potential of similar structures for therapeutic applications (Rehman et al., 2018).

Novel Derivatives Synthesis

Khalid et al. (2016) synthesized a series of 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzylsulfides, indicating the structural flexibility and reactivity of similar sulfonamide and piperidine-containing compounds. These synthesized compounds were screened for their biological activity, showcasing the importance of such compounds in developing new therapeutics (Khalid et al., 2016).

Imaging Agent Development

Hamill et al. (1996) developed radiolabelled ligands for angiotensin II, AT1 receptor imaging, highlighting the utility of chemically complex sulfonamide derivatives in the creation of imaging agents for medical diagnostics (Hamill et al., 1996).

Properties

IUPAC Name

1-(4-ethoxy-3-methylphenyl)sulfonyl-4-(1-methylimidazol-2-yl)sulfonylpiperidine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H25N3O5S2/c1-4-26-17-6-5-16(13-14(17)2)28(24,25)21-10-7-15(8-11-21)27(22,23)18-19-9-12-20(18)3/h5-6,9,12-13,15H,4,7-8,10-11H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WFJVINVCFBIWIM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=C(C=C(C=C1)S(=O)(=O)N2CCC(CC2)S(=O)(=O)C3=NC=CN3C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H25N3O5S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

427.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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